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Compound of Interest

Compound Name: D-Glucose-d2-2

Cat. No.: B12395207 Get Quote

Essential Safety and Handling of D-Glucose-d2-2
This guide provides crucial safety and logistical information for the handling and disposal of D-
Glucose-d2-2, a non-hazardous, stable isotope-labeled compound. Adherence to these

procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
While D-Glucose-d2-2 is not classified as a hazardous substance, standard laboratory best

practices dictate the use of personal protective equipment to prevent potential contamination

and ensure personal safety.[1] The following table summarizes the recommended PPE for

handling this compound.
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses
ANSI Z87.1 compliant,

with side shields

Protects eyes from

potential splashes or

airborne particles

during handling.[2][3]

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.

Prevents direct skin

contact and potential

contamination of the

sample.[3][4]

Body Protection Laboratory Coat Full-length

Shields skin and

personal clothing from

accidental spills.[2][4]

Foot Protection Closed-Toe Shoes
Substantial shoes that

cover the entire foot.

Protects feet from

spills and falling

objects.[4][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of D-Glucose-d2-2 from

receipt to use in experimental settings.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Avoid exposure to moisture and direct sunlight.

Preparation and Handling
Work Area: Conduct all handling and preparation in a designated clean area, away from

potential contaminants.

Equipment: Use clean spatulas, weighing paper, and glassware to prevent cross-

contamination.
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Weighing: When weighing the powder, handle it carefully to avoid creating dust.

Dissolving: If preparing a solution, add the solid to the solvent slowly and stir to dissolve. The

substance is soluble in water.[6]

Disposal Plan
As D-Glucose-d2-2 is a non-hazardous compound, disposal is straightforward but should be

handled responsibly.

Unused Product: Unused D-Glucose-d2-2 should be disposed of in accordance with local,

state, and federal regulations for non-hazardous chemical waste. Do not dispose of it down

the drain unless permitted by local ordinances.[7]

Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that

come into contact with the compound should be disposed of in the appropriate laboratory

waste stream.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of D-Glucose-d2-2.
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Safe Handling Workflow for D-Glucose-d2-2
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Caption: Workflow for handling D-Glucose-d2-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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